(2,6-Dichloro-4-methoxyphenyl)methanol
Cat. No. B1602063
M. Wt: 207.05 g/mol
InChI Key: GZPKMEKJXBJIEZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07981918B2
Procedure details
Dissolve (2,6-dichloro-4-methoxy-phenyl)-methanol (113 g, 545.76 mmol) in 1200 mL dry tetrahydrofuran and cool to 0° C. under nitrogen. Add PBr3 (59.1 g, 218.3 mmol) under nitrogen and stir at 0° C. for 30 minutes. Pour into saturated aqueous sodium bicarbonate and extract with ethyl acetate. Dry and concentrate under vacuum to obtain 129.4 g product as an off-white solid: 1H NMR (400 MHz, CDCl3) δ 6.88 (s, 2H), 4.73 (s, 2H), 3.79 (s, 3H).
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:7]=[C:6]([O:8][CH3:9])[CH:5]=[C:4]([Cl:10])[C:3]=1[CH2:11]O.P(Br)(Br)[Br:14].C(=O)(O)[O-].[Na+]>O1CCCC1>[Br:14][CH2:11][C:3]1[C:2]([Cl:1])=[CH:7][C:6]([O:8][CH3:9])=[CH:5][C:4]=1[Cl:10] |f:2.3|
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Inputs
Step One
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Name
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|
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Quantity
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113 g
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|
Type
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reactant
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Smiles
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ClC1=C(C(=CC(=C1)OC)Cl)CO
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Name
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|
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Quantity
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1200 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Step Two
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Name
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Quantity
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59.1 g
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Type
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reactant
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Smiles
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P(Br)(Br)Br
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C([O-])(O)=O.[Na+]
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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extract with ethyl acetate
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CUSTOM
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Type
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CUSTOM
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Details
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Dry
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrate under vacuum
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
|
BrCC1=C(C=C(C=C1Cl)OC)Cl
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 129.4 g | |
| YIELD: CALCULATEDPERCENTYIELD | 219.6% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
